Cas no 1806835-93-7 (Ethyl 5-amino-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate)

• Product Name: Ethyl 5-amino-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate
• CAS No: 1806835-93-7
• MF: C₉H₁₀F₂N₂O₃
• MW: 232.184109210968
• CID: 4916209
• Update Time: 2025-06-14

Ethyl 5-amino-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-amino-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate

• Inchi： 1S/C9H10F2N2O3/c1-2-16-9(15)5-4(12)3-13-8(14)6(5)7(10)11/h3,7H,2,12H2,1H3,(H,13,14)
• InChI Key： PFJZQKJFJNELKT-UHFFFAOYSA-N
• SMILES： FC(C1C(NC=C(C=1C(=O)OCC)N)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 388
• XLogP3: 0.4
• Topological Polar Surface Area: 81.4

Additional information on Ethyl 5-amino-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate

Comprehensive Overview of Ethyl 5-amino-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate (CAS No. 1806835-93-7)

Ethyl 5-amino-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate (CAS No. 1806835-93-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine core and difluoromethyl functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure combines a hydroxyl group, an amino group, and an ester moiety, making it a valuable building block for drug discovery and material science applications.

In recent years, the demand for fluorinated pyridine derivatives like Ethyl 5-amino-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential role in developing antimicrobial agents and anti-inflammatory drugs, aligning with global trends targeting antibiotic resistance and chronic diseases. The compound’s CAS No. 1806835-93-7 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of Ethyl 5-amino-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate involves multi-step organic reactions, including esterification and selective fluorination. Its carboxylate ester group offers reactivity for further derivatization, while the difluoromethyl substituent contributes to lipophilicity—a critical factor in drug design. These properties have sparked discussions in forums and publications about its applicability in crop protection chemicals and biodegradable materials, addressing sustainability concerns in agriculture and industry.

From an analytical perspective, CAS No. 1806835-93-7 is characterized by techniques such as NMR spectroscopy and high-resolution mass spectrometry. Quality control protocols emphasize purity thresholds (>98%) to ensure reproducibility in downstream applications. The compound’s stability under varying pH conditions is also a topic of interest, particularly for formulators exploring its use in pH-sensitive drug delivery systems.

Market insights reveal growing investments in fluorine-containing compounds, with Ethyl 5-amino-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate positioned as a niche but high-potential candidate. Its compatibility with green chemistry principles—such as solvent-free reactions—resonates with industries prioritizing eco-friendly synthesis routes. Additionally, patent filings related to its derivatives highlight intellectual property trends in the fine chemicals sector.

In conclusion, Ethyl 5-amino-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate (CAS No. 1806835-93-7) exemplifies innovation at the intersection of organic chemistry and applied sciences. Its structural features and functional adaptability make it a focal point for researchers addressing challenges in healthcare, agriculture, and environmental sustainability. As scientific inquiries evolve, this compound is poised to play a pivotal role in next-generation solutions.